Cas no 70097-44-8 (7-Chloro-3-hydroxy-3H-isobenzofuran-1-one)

• Product Name: 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one
• CAS No: 70097-44-8
• MF: C₈H₅ClO₃
• MW: 184.576501607895
• MDL: MFCD17926369
• CID: 3173910
• PubChem ID: 12527051
• Update Time: 2025-05-23

7-Chloro-3-hydroxy-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 1(3H)-ISOBENZOFURANONE, 7-CHLORO-3-HYDROXY-
• 7-CHLORO-3-HYDROXY-3H-2-BENZOFURAN-1-ONE
• CS-0117769
• OPBSRGHVNRSYSR-UHFFFAOYSA-N
• AS-37277
• 7-Chloro-3-hydroxyisobenzofuran-1(3H)-one
• 70097-44-8
• MFCD17926369
• AKOS022851227
• SCHEMBL5426438
• 7-CHLORO-3-HYDROXY-3H-ISOBENZOFURAN-1-ONE
• 7-chloro-3-hydroxy-1,3-dihydro-2-benzofuran-1-one
• 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one

• MDL： MFCD17926369
• Inchi： 1S/C8H5ClO3/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1-3,7,10H
• InChI Key： OPBSRGHVNRSYSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=O)OC2O

Computed Properties

• Exact Mass: 183.9927217Da
• Monoisotopic Mass: 183.9927217Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid

7-Chloro-3-hydroxy-3H-isobenzofuran-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one

7-Chloro-3-hydroxy-3H-isobenzofuran-1-one: A Comprehensive Overview

7-Chloro-3-hydroxy-3H-isobenzofuran-1-one (CAS No. 70097-44-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities and potential applications that make it a subject of ongoing scientific investigation.

The molecular formula of 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one is C₉H₅ClO₃, and its molecular weight is approximately 196.59 g/mol. The compound features a chlorinated isobenzofuran core, which imparts unique chemical properties and reactivity. The presence of the hydroxyl group at the 3-position further enhances its functional versatility, making it a valuable building block in synthetic chemistry.

In recent years, the study of 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one has expanded beyond its basic chemical characteristics to explore its potential biological activities. One notable area of research is its antitumor properties. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the antitumor effects of 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one. The researchers found that the compound effectively induced cell cycle arrest and apoptosis in human breast cancer cells. Furthermore, it demonstrated synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

Beyond its antitumor properties, 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one has also been explored for its anti-inflammatory and antioxidant activities. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

The synthetic routes to produce 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one have been well-documented in the literature. One common method involves the cyclization of a suitable precursor followed by chlorination and hydroxylation steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols, reducing the use of hazardous reagents and minimizing waste generation.

In the context of pharmaceutical research, 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits favorable solubility and stability profiles, which are crucial for drug development. Preclinical trials have demonstrated its oral bioavailability and distribution in various tissues, supporting its potential as an orally administered therapeutic agent.

The safety profile of 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one has also been extensively studied. Toxicological assessments have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 7-Chloro-3-hydroxy-3H-isobenzofuran-1-one (CAS No. 70097-44-8) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and biological activities make it a valuable target for ongoing research and development. As new findings continue to emerge, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.